BE“GHE Foundational & Exploratory

Check Availability & Pricing

5-Methyl-3-heptanone: A Comprehensive
Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Methyl-3-heptanone is an organic compound classified as a ketone. It is a colorless liquid
with a mild, fruity odor and is utilized as a solvent for various resins and in the fragrance
industry.[1] Notably, this molecule also plays a significant role in chemical ecology, acting as a
sex pheromone in certain marine invertebrates.[2] This technical guide provides a
comprehensive overview of 5-Methyl-3-heptanone, encompassing its nomenclature,
physicochemical properties, synthesis protocols, and biological significance.

Synonyms and Nomenclature

5-Methyl-3-heptanone is known by a variety of names in scientific literature and commerce.
Proper identification is crucial for accurate research and sourcing.
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Type Name
IUPAC Name 5-Methylheptan-3-one[2]
Systematic Name 3-Heptanone, 5-methyl-[3]

Ethyl amyl ketone[1], Ethyl sec-amyl ketone[2]

Common Names [4], Ethyl isoamyl ketone[5][6], Isoamy! ethyl
ketone[6]

Abbreviation EAK]1]

CAS Registry Number 541-85-5 (for the racemic mixture)[1][2][3][5][7]

541-85-5 (R)-isomer, 20616-93-7 (S)-(+)-

isomer[8]

Chiral CAS Numbers

EINECS 208-793-7[2], Beilstein Number
0506345[2], UNII-9RQ13D247K[2]

Other Identifiers

Physicochemical Properties

A summary of the key physical and chemical properties of 5-Methyl-3-heptanone is presented
below. This data is essential for its handling, application in experimental setups, and for
computational modeling.
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Property Value Reference
Molecular Formula C8H160 [11121131[5]
Molecular Weight 128.21 g/mol [11[2][5]
Appearance Colorless clear liquid [7]

Odor Mild fruity odor [1]

Boiling Point 157-162 °C at 760 mmHg [1][2]
Melting Point -57 °C [6]
Density 0.820-0.824 g/cm3 at 20 °C [1112]
Refractive Index (nD) iL(.:41800 to 1.42400 at 20.00 7

Vapor Pressure 2.7 hPa at 25 °C [6]

Flash Point 43 °C (111.2 °F) - closed cup [6]
Solubility in Water 3g/L [6]

LogP (Octanol/Water Partition

N 2.20 (estimated) [7]
Coefficient)

Spectroscopic Data

Spectroscopic data is fundamental for the structural elucidation and purity assessment of 5-
Methyl-3-heptanone.

Spectroscopy Type Key Features

The NIST WebBook provides the electron
Mass Spectrometry (MS) ionization mass spectrum for 3-Heptanone, 5-

methyl-.

ChemicalBook provides the *H NMR spectrum
IH NMR
for 5-Methyl-3-heptanone.
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Experimental Protocols

Synthesis of 5-Methyl-3-heptanone via Grignard
Reaction and Oxidation

This two-step synthesis is a common laboratory method for the preparation of 4-methyl-3-
heptanone, a constitutional isomer of 5-methyl-3-heptanone. The principles of this synthesis
are directly applicable. The synthesis of 4-methyl-3-heptanol is achieved through a Grignard
reaction, followed by oxidation to the corresponding ketone.[9]

Step 1: Grignard Synthesis of 4-Methyl-3-heptanol[4]

e Preparation of the Grignard Reagent: In a flame-dried, three-necked flask equipped with a
dropping funnel, condenser, and a mechanical stirrer, add magnesium turnings (4.8 g, 0.20
mole) and 100 mL of anhydrous diethyl ether.

e Slowly add a solution of 2-bromopentane (27.9 g, 0.184 mole) in anhydrous diethyl ether to
the magnesium turnings. The reaction is initiated, and the mixture is stirred until the
magnesium is consumed.

o Reaction with Aldehyde: Cool the Grignard reagent in an ice bath and slowly add a solution
of propanal (11.6 g, 0.20 mole) in anhydrous diethyl ether.

» After the addition is complete, stir the reaction mixture at room temperature for an additional
hour.

o Work-up: Carefully pour the reaction mixture into a beaker containing ice and a saturated
solution of ammonium chloride. Separate the ether layer, and extract the aqueous layer with
diethyl ether. Combine the organic layers, dry over anhydrous magnesium sulfate, and
remove the solvent under reduced pressure to obtain crude 4-methyl-3-heptanol.

Step 2: Oxidation to 4-Methyl-3-heptanone[4]

e Prepare a solution of sodium dichromate (22.2 g, 0.074 mole) in water (100 mL) and
concentrated sulfuric acid (17.6 g, 0.18 mole) in a three-necked flask equipped with a
dropping funnel, condenser, and a mechanical stirrer.
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e Cool the oxidizing solution in an ice bath and slowly add the crude 4-methyl-3-heptanol (13.9
g, 0.107 mole) with vigorous stirring. The color of the reaction mixture will change from
orange to green.

 After the addition, continue stirring for 15 minutes.

o Transfer the reaction mixture to a separatory funnel, separate the organic layer, and wash it
with 10% sodium hydroxide solution, followed by water.

» Dry the organic layer with anhydrous magnesium sulfate and purify by distillation to obtain 4-
methyl-3-heptanone.

Asymmetric Synthesis of (S)-(+)-4-Methyl-3-heptanone

This method utilizes the SAMP-/RAMP-hydrazone method for the asymmetric synthesis of the
(S)-(+)-enantiomer of 4-methyl-3-heptanone.[8]

o Formation of 3-Pentanone SAMP Hydrazone: React 3-pentanone with (S)-1-amino-2-
(methoxymethyl)pyrrolidine (SAMP) to form the corresponding hydrazone.[8]

o a-Alkylation: Deprotonate the hydrazone with lithium diisopropylamide (LDA) at 0 °C,
followed by alkylation with an appropriate electrophile (e.g., an ethyl halide to introduce the
ethyl group at the a-position).[8]

o Ozonolysis: Cleave the resulting hydrazone with ozone at -78 °C to yield the chiral ketone,
(S)-(+)-4-methyl-3-heptanone.[8]

Biological Activity and Signaling

5-Methyl-3-heptanone has been identified as a sex pheromone in the marine polychaete
Platynereis dumerilii.[2] In this context, it plays a crucial role in coordinating reproductive
behavior. The two enantiomers have distinct roles: the S(+)-isomer is produced by males and
acts on females, while the R(-)-isomer is produced by females and acts on males.[2] This
chemical signaling ensures the synchronized release of gametes, increasing the probability of
successful fertilization. The interaction of the pheromone with specific receptors on the target
organism initiates a signal transduction cascade that leads to a behavioral response, such as
swarming and gamete release.[2]
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Visualizations
Synthesis Workflow of 4-Methyl-3-heptanone

Step 1: Grignard Reaction

Step 2: Oxidation

+ Mg i
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+ Propanal + Oxidizing Agent

4-Methyl-3-heptanol 4-Methyl-3-heptanone
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Na2Cr207 / H2S0O4

Click to download full resolution via product page

Caption: Grignard synthesis and subsequent oxidation to produce 4-methyl-3-heptanone.

Pheromone Signaling Pathway

5-Methyl-3-heptanone Binds to Olfactory Receptor Activates Signal Transduction Leads to Behavioral Response
(R(-) or S(+)) (in target organism) Cascade (e.g., Swarming, Gamete Release)

Click to download full resolution via product page

Caption: Simplified signaling pathway of 5-methyl-3-heptanone as a pheromone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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